Cas no 1158741-90-2 (1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride)

• Product Name: 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride
• CAS No: 1158741-90-2
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD07108392
• CID: 1036603
• PubChem ID: 17292184
• Update Time: 2025-10-19

1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride
• 1-(2,3-dimethoxyphenyl)-N-methylmethanamine
• 1-(2,3-DIMETHOXYPHENYL)-N-METHYLMETHANAMINE HCL
• AGN-PC-01ELA1
• AK128316
• hydrochloride
• KB-212568
• (2,3-Dimethoxybenzyl)methylamine hydrochloride
• AX8248430
• AB0069021
• Z3915
• [(2,3-dimethoxyphenyl)methyl](methyl)amine hydrochloride
• 1-(2,3-dimethoxyphenyl)-N-methylmethanamine;hydrochloride
• 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine--hydrogen chloride (1/1)
• DTXSID30589494
• DB-328365
• 1-(2 pound not3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride
• 1158741-90-2
• A893792
• 1-(2,3-Dimethoxyphenyl)-N-methylmethanaminehydrochloride
• MFCD07108392
• CS-0151013
• SB79195
• DS-2912
• AKOS016015014
• Benzenemethanamine, 2,3-dimethoxy-N-methyl-, hydrochloride (1:1)

• MDL： MFCD07108392
• Inchi： 1S/C10H15NO2.ClH/c1-11-7-8-5-4-6-9(12-2)10(8)13-3;/h4-6,11H,7H2,1-3H3;1H
• InChI Key： KBFAEGLXWFVYKT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC=CC=1CNC)OC

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride

Introduction to 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride (CAS No. 1158741-90-2)

1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride, identified by its CAS number 1158741-90-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, featuring a phenyl ring substituted with methoxy groups at the 2 and 3 positions, and an N-methylated amine moiety. The hydrochloride salt form enhances its solubility in aqueous systems, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The structural characteristics of 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride contribute to its potential biological activity. The presence of dimethoxy groups on the aromatic ring can influence electronic properties and metabolic pathways, while the N-methyl group can modulate binding affinity to biological targets. These features make it a promising candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in aromatic amine derivatives due to their diverse pharmacological profiles. Studies have demonstrated that compounds with similar structural motifs exhibit properties ranging from analgesic to anti-inflammatory effects. The dimethoxyphenyl moiety, in particular, has been associated with enhanced binding interactions with certain enzymes and receptors, which could be exploited for therapeutic purposes.

Current research in the field of medicinal chemistry is focusing on optimizing the pharmacokinetic and pharmacodynamic properties of small molecule inhibitors. 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride represents a novel scaffold that could be modified to improve bioavailability, reduce toxicity, and enhance target specificity. Computational modeling and high-throughput screening techniques are being employed to identify derivatives with improved efficacy.

The synthesis of 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Preclinical studies have begun to explore the potential therapeutic applications of 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride. Initial findings suggest that it may interact with enzymes involved in neurotransmitter metabolism, potentially leading to applications in central nervous system disorders. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for developing new treatments for inflammatory conditions.

The pharmaceutical industry is increasingly leveraging structure-activity relationship (SAR) studies to refine drug candidates. By systematically modifying the chemical structure of 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride, researchers aim to identify analogs with enhanced potency and reduced side effects. This approach is supported by advances in synthetic chemistry and biophysical techniques that allow for precise tuning of molecular properties.

In conclusion, 1-(2,3-Dimethoxyphenyl)-N-methylmethanamine hydrochloride (CAS No. 1158741-90-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation medications.